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Compound of Interest

Compound Name: 1-Bromo-2-propanol

Cat. No.: B008343 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 1-bromo-2-
propanol from allyl bromide. The primary focus is on a direct conversion method utilizing

sulfuric acid and copper sulfate, for which a detailed experimental protocol and quantitative

data are presented. Additionally, the well-established principles of Markovnikov and anti-

Markovnikov hydrobromination of allyl bromide are discussed to provide a broader context of

the reactivity of the starting material.

Direct Conversion of Allyl Bromide to 1-Bromo-2-
propanol
A documented method for the synthesis of 1-bromo-2-propanol involves the direct reaction of

allyl bromide with a mixture of sulfuric acid and copper sulfate.[1] This process is characterized

by a vigorous reaction that requires careful temperature control.

Experimental Protocol
The following protocol is adapted from a literature procedure.[1]

Materials:

Allyl bromide (313 g)
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93% Sulfuric acid (600 g)

Crystallized copper sulfate (5 g)

Ice water

Ether

Potassium carbonate

Procedure:

In a five-liter flask equipped with a mechanical stirrer and cooled with ice water, place 313 g

of allyl bromide.

Slowly add a mixture of 600 g of 93% sulfuric acid and 5 g of crystallized copper sulfate in

very small portions to the stirred allyl bromide. The reaction is highly exothermic, and careful

addition is crucial to prevent excessive charring.

Continue the reaction for two hours with cooling and stirring.

After the reaction is complete, add three liters of water to the mixture.

Distill the mixture until the distillate no longer separates into two layers upon saturation with

potassium carbonate. This distillation process may take up to six hours.

Extract the distillate several times with ether.

Dry the combined ether extracts over potassium carbonate.

Distill off the ether.

Fractionally distill the remaining liquid. The main fraction of 1-bromo-2-propanol is collected

at 145-148°C.[1]

Quantitative Data
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Parameter Value Reference

Yield 80 g [1]

Boiling Point 145-148 °C [1]

Refractive Index (n20/D) 1.480 [1]

Density (d) 1.53 g/mL at 25 °C [1]

Note: The yield can reportedly be increased by a slower addition of the sulfuric acid mixture.[1]

Reaction Workflow

Allyl Bromide

Reaction Flask
(Ice Water Bath, Stirring)

H₂SO₄ (93%)
CuSO₄

Addition & Reaction
(2 hours)

Slow Addition
Addition of Water Distillation Ether Extraction Drying over K₂CO₃ Fractional Distillation 1-Bromo-2-propanol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 1-bromo-2-propanol.

Alternative Reactions: Hydrobromination of Allyl
Bromide
The carbon-carbon double bond in allyl bromide is susceptible to electrophilic and radical

addition of hydrogen bromide (HBr). These reactions, however, do not yield 1-bromo-2-
propanol but rather dibrominated products. Understanding these pathways is crucial for

controlling selectivity and avoiding unwanted side products.

Markovnikov Addition
In the absence of radical initiators, the addition of HBr to an unsymmetrical alkene follows

Markovnikov's rule.[2] The electrophilic addition is initiated by the protonation of the double
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bond to form the more stable carbocation. For allyl bromide, this would lead to a secondary

carbocation, followed by the attack of the bromide ion.

This pathway is not the preferred method for synthesizing 1-bromo-2-propanol and would lead

to 1,2-dibromopropane.

Anti-Markovnikov Addition (Kharasch Effect)
In the presence of peroxides, the addition of HBr to allyl bromide proceeds via a free-radical

chain mechanism, resulting in the anti-Markovnikov product.[2][3][4] This phenomenon is also

known as the "peroxide effect" or the "Kharasch effect".[2] The reaction is initiated by the

homolytic cleavage of the peroxide, which then generates a bromine radical.[3][4] The bromine

radical adds to the less substituted carbon of the double bond to form a more stable secondary

radical.[5][6] This radical then abstracts a hydrogen atom from HBr to yield the final product

and regenerate a bromine radical, propagating the chain reaction.[5][6] This reaction is specific

to HBr; similar radical additions with HF, HCl, or HI are not observed.[2]

This anti-Markovnikov addition to allyl bromide would result in the formation of 1,3-

dibromopropane, not 1-bromo-2-propanol.

Reaction Mechanisms: Hydrobromination Pathways

Markovnikov Addition (Ionic) Anti-Markovnikov Addition (Radical)

Allyl Bromide + HBr

Secondary Carbocation Intermediate

Electrophilic Attack

1,2-Dibromopropane

Nucleophilic Attack by Br⁻

Allyl Bromide + HBr
(Peroxide Initiator)

Secondary Radical Intermediate

Radical Addition of Br•

1,3-Dibromopropane

Hydrogen Abstraction from HBr
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b008343?utm_src=pdf-body-img
https://www.benchchem.com/product/b008343?utm_src=pdf-custom-synthesis
https://prepchem.com/synthesis-of-1-bromo-2-propanol/
https://curlyarrows.com/chemistry-tutorials/anti-markonikov-rule
https://curlyarrows.com/chemistry-tutorials/anti-markonikov-rule
https://www.masterorganicchemistry.com/2013/04/12/addition-hbr-alkenes-roor-peroxides-free-radical/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Alkenes/Reactivity_of_Alkenes/Free_Radical_Reactions_of_Alkenes/Radical_Additions%3A_Anti-Markovnikov_Product_Formation
https://m.youtube.com/watch?v=WuCPOH3qrco
https://www.youtube.com/watch?v=p-wc2q4rJT4
https://www.benchchem.com/product/b008343#synthesis-of-1-bromo-2-propanol-from-allyl-bromide
https://www.benchchem.com/product/b008343#synthesis-of-1-bromo-2-propanol-from-allyl-bromide
https://www.benchchem.com/product/b008343#synthesis-of-1-bromo-2-propanol-from-allyl-bromide
https://www.benchchem.com/product/b008343#synthesis-of-1-bromo-2-propanol-from-allyl-bromide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b008343?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008343?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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